Cas no 1113-12-8 (Diallyldimethylsilane)

Diallyldimethylsilane is a versatile organic silicon compound. It exhibits excellent thermal stability, low volatility, and high reactivity, making it ideal for various applications in adhesives, sealants, and coatings. Its ability to cross-link upon curing enhances bond strength and durability. Diallyldimethylsilane is a reliable choice for chemical formulations requiring enhanced adhesion and resistance to environmental stresses.
Diallyldimethylsilane structure
Diallyldimethylsilane structure
Product Name:Diallyldimethylsilane
CAS No:1113-12-8
MF:C8H16Si
MW:140.298143386841
MDL:MFCD00008636
CID:153725
PubChem ID:87568934
Update Time:2025-06-24

Diallyldimethylsilane Chemical and Physical Properties

Names and Identifiers

    • dimethyl-bis(prop-2-enyl)silane
    • DIALLYDIMETHYLSILANE
    • Dimethyldiallylsilane
    • Dyallyldimethylsilane
    • Dimethylbis(allyl)silane
    • dimethyldi-2-propenyl-silan
    • Dimethyldi(2-propenyl)silane
    • 4,4-Dimethyl-4-sila-1,6-heptadiene
    • D90074
    • D2509
    • Silane, dimethyldi-2-propenyl-
    • Diallyldimethylsilane, 98%
    • Silane, dimethyldi-2-propen-1-yl-
    • DTXSID1061491
    • MFCD00008636
    • AKOS015838915
    • EN300-7401411
    • NS00045111
    • FT-0624611
    • UNII-LWL9LYH2LY
    • dimethyl diallyl silane
    • diallyl-dimethyl-silane
    • 1113-12-8
    • dimethylbis(prop-2-en-1-yl)silane
    • LWL9LYH2LY
    • EINECS 214-199-9
    • VECTRAPRIME
    • BS-23517
    • DIALLYLDIMETHYLSILANE, 92%
    • Diallyldimethylsilane
    • DB-264753
    • MDL: MFCD00008636
    • Inchi: 1S/C8H16Si/c1-5-7-9(3,4)8-6-2/h5-6H,1-2,7-8H2,3-4H3
    • InChI Key: ZDSFBVVBFMKMRF-UHFFFAOYSA-N
    • SMILES: [Si](C)(C)(CC=C)CC=C

Computed Properties

  • Exact Mass: 140.10200
  • Monoisotopic Mass: 140.102127045g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 91.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Color/Form: Colorless liquid
  • Density: 0.768 g/mL at 25 °C(lit.)
  • Boiling Point: 135°C(lit.)
  • Flash Point: Fahrenheit: 66.2 ° f
    Celsius: 19 ° c
  • Refractive Index: n20/D 1.441(lit.)
  • PSA: 0.00000
  • LogP: 3.06680
  • Sensitiveness: Air and humidity sensitivity
  • Solubility: Not determined

Diallyldimethylsilane Security Information

  • Symbol: GHS02 GHS07
  • Prompt:dangerous
  • Signal Word:Danger
  • Hazard Statement: H225-H315-H319-H335
  • Warning Statement: P210-P261-P305 + P351 + P338
  • Hazardous Material transportation number:UN 1993 3/PG 2
  • WGK Germany:3
  • Hazard Category Code: 11-36/37/38
  • Safety Instruction: S16-S26-S36/37/39
  • Hazardous Material Identification: F Xi
  • HazardClass:3.1
  • PackingGroup:II
  • TSCA:Yes
  • Safety Term:3.1
  • Packing Group:II
  • Risk Phrases:R11
  • Packing Group:II
  • Hazard Level:3.1
  • Storage Condition:Argon filled storage

Diallyldimethylsilane Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Diallyldimethylsilane Pricemore >>

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Diallyldimethylsilane Production Method

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